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Compound of Interest

Compound Name: Octanedinitrile

Cat. No.: B1195947

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
octanedinitrile (CAS No. 629-40-3). The information is compiled to ensure safe laboratory
practices and to provide clear, actionable information for researchers and professionals in drug

development.

Chemical Identification and Properties

Octanedinitrile, also known as suberonitrile or 1,6-dicyanohexane, is a dinitrile compound with
the molecular formula C8H12N2. It is important to distinguish it from octanenitrile (heptyl
cyanide), which has a different chemical structure and properties.

Table 1: Physical and Chemical Properties of Octanedinitrile
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Property Value References
CAS Number 629-40-3 [1][2][3]
Molecular Formula C8H12N2 [1103114]
Molecular Weight 136.19 g/mol [31[4]
Appearance Clear yellow liquid [1112]
Odor Odorless [1]
Melting Point -3.5°C/25.7 °F [1]
Boiling Point 325.7°C/618.3 °F @ 760 o
mmHg
Flash Point 105°C/221°F [1]
Specific Gravity 0.950 [1]
Vapor Density 4.7 [1]
Solubility Moderately soluble in water [1]

8.4 - 8.8 (10 g/L aqueous

H 1
P solution at 20°C) s

Toxicological Information and Hazards

Octanedinitrile is classified as toxic if swallowed.[1][4] When heated to decomposition, it may
emit toxic fumes of nitrogen oxides (NOx) and cyanide (CN™).[2]

Table 2: Toxicological Data for Octanedinitrile

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245912.htm
https://www.scbt.com/p/1-6-dicyanohexane-629-40-3
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.scbt.com/p/1-6-dicyanohexane-629-40-3
https://pubchem.ncbi.nlm.nih.gov/compound/Octanedinitrile
https://www.scbt.com/p/1-6-dicyanohexane-629-40-3
https://pubchem.ncbi.nlm.nih.gov/compound/Octanedinitrile
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245912.htm
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1195947?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC113861000&productDescription=1%2C6-DICYANOHEXANE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Octanedinitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9245912.htm
https://www.benchchem.com/product/b1195947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard
. GHS Category Statement References
Classification
o H301: Toxic if
Acute Oral Toxicity Category 3 [4]
swallowed

Acute Dermal Toxicity

Not fully classified, but
some sources indicate

potential toxicity.

H311: Toxic in contact
with skin (19.4% of

notifications)

[4]

Acute Inhalation

Toxicity

Not fully classified, but
some sources indicate

potential toxicity.

H331: Toxic if inhaled
(19.4% of

notifications)

[4]

Hazard Statements:

e H301: Toxic if swallowed.[4]

Precautionary Statements:

e P264: Wash face, hands and any exposed skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

e P405: Store locked up.[1]

» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when handling octanedinitrile. The following

workflows and precautions are based on standard laboratory safety practices for toxic

chemicals.

A systematic approach to handling octanedinitrile is crucial to minimize exposure risk. This

involves careful planning, use of appropriate engineering controls, and wearing the correct

personal protective equipment (PPE).
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Preparation

Review Safety Data Sheet (SDS)

l

Prepare Engineering Controls
(Fume Hood, Eyewash, Safety Shower)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

roceed to handling

Handling

Work within a certified
chemical fume hood

l

Dispense required amount
using appropriate tools

l

Keep container tightly closed
when not in use

fter experiment

Post-Handling

Decontaminate work area

l

Dispose of waste in
approved hazardous waste container

l

Remove PPE and wash
hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling octanedinitrile.
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Engineering controls are the first line of defense. Always handle octanedinitrile in a well-
ventilated area, preferably within a chemical fume hood.[5] Safety showers and eyewash
stations should be readily accessible.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

) Safety glasses with side- Protects against splashes and
Eye/Face Protection ) )
shields or chemical goggles.[5]  vapors.

_ Chemical-resistant gloves _
Hand Protection o Prevents skin contact.
(e.qg., nitrile rubber).

) ] Laboratory coat, long pants, o ]
Skin and Body Protection Minimizes skin exposure.
and closed-toe shoes.[5]

Use a respirator if ventilation is ] ]
) ) ) ) Prevents inhalation of harmful
Respiratory Protection inadequate or if aerosols are
vapors.
generated.[5]

Emergency Procedures

In the event of an emergency, prompt and correct action is critical. The following diagrams
outline the procedures for spills and personal exposure.

A spill of octanedinitrile must be managed quickly and safely to prevent exposure and
environmental contamination.
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Evacuate immediate area

:

Alert others and restrict access

l

If safe, ensure ventilation
(fume hood) is on

f spill is manageable

Contain|& Clean

Wear appropriate PPE
(respirator, gloves, goggles)

l

Cover spill with absorbent material
(e.g., vermiculite, sand)

;

Collect absorbed material into a
sealed, labeled hazardous waste container

Decontaminate

Clean the spill area with soap and water

'

Dispose of all cleaning materials
as hazardous waste

l

Report the incident to supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of octanedinitrile.
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Immediate first aid is crucial in case of exposure. The following measures should be taken
while seeking immediate medical attention.

Immediate First Aid Actions

Do NOT induce vomiting.
Call a physician or poison control center immediately.
I Rinse mouth.

Route of Exposure

v

Ingestion

Remove to fresh air.
If not breathing, give artificial respiration.
Immediate medical attention is required.

Inhalation [——»

Seek Immediate
Medical Attention

@e Occurs %

»| Skin Contact

Rinse immediately with plenty of water,
also under the eyelids, for at least 15 minutes.
Get medical attention.

Eye Contact

[~ Wash off immediately with plenty of water
for at least 15 minutes.
Remove contaminated clothing.
Get medical attention.

Click to download full resolution via product page
Caption: First aid measures for different routes of exposure to octanedinitrile.
Fire-Fighting and Storage
While not flammable, octanedinitrile is combustible.

Table 4: Fire-Fighting Information
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Aspect Recommendation References

Water spray, carbon dioxide
Suitable Extinguishing Media (C0O2), dry chemical, alcohol- [1]
resistant foam.

Unsuitable Extinguishing

) No information available. [1]
Media
When heated to
Specific Hazards decomposition, it emits toxic [2]

vapors of NOx and CN~.

Proper storage is essential to maintain the chemical's integrity and prevent accidents.

» Storage Conditions: Store locked up.[1] Keep container tightly closed in a dry and well-

ventilated place.[5]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

This guide is intended for informational purposes and should be used in conjunction with a
comprehensive risk assessment and the official Safety Data Sheet (SDS) provided by the
manufacturer. Always prioritize safety and adhere to your institution's chemical hygiene plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Octanedinitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195947#octanedinitrile-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1195947#octanedinitrile-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1195947#octanedinitrile-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1195947#octanedinitrile-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1195947#octanedinitrile-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

